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An in vitro-in vivo correlation (IVIVC) is a mathematical model that describes the relationship between an
in vitro property of a drug dosage form (usually its dissolution rate or release profile) and an in vivo response

(such as the amount of drug absorbed or the concentration in plasma) [1] [2].

The primary purpose of developing an IVIVC is to use a reliable in vitro test as a surrogate for in vivo

bioequivalence studies. This can be highly valuable for:

¢ Reducing development costs and time.
¢ Setting meaningful dissolution specifications.

¢ Click to download full resolution via product page

Methodological Framework from Related Studies

While specific data for Triafur is unavailable, the following table summarizes the general experimental

approach for establishing an IVIVC, illustrated by examples for other drugs found in the search results.
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Example from

Example from

Component  General Methodology ) ) ) o
Nitrofurantoin [1] Trisulfapyrimidine [2]
In Vitro Dissolution testing Multiple formulations witha A UV method was developed
Testing under controlled broad range of dissolution to measure total sulfa drug
conditions (pH, rates were created. concentration in dissolution
agitation). samples.
In Vivo Pharmacokinetic study A randomized complete In vivo parameters were
Testing in humans to measure block crossover study to measured after
drug absorption. determine bioequivalency. administration of
suspensions to humans.
Correlation Mathematical A correlation was developed The in vitro measurement
Model relationship linking in relating cumulative was found to correlate well

vitro dissolution to in
vivo absorption.

percent dissolved to
cumulative percent
excreted in urine.

with several in vivo
parameters.

The following diagram outlines the core workflow for establishing a Level A IVIVC, which is the most

informative type and represents a point-to-point relationship between in vitro dissolution and in vivo

absorption.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b574927#triafur-in-vitro-to-in-vivo-

correlation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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